2-bromo-5-fluoro-N-[2-(phenylsulfanyl)ethyl]pyridine-4-carboxamide

• IUPAC Name: 2-bromo-5-fluoro-N-(2-phenylsulfanylethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H12BrFN2OS/c15-13-8-11(12(16)9-18-13)14(19)17-6-7-20-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,17,19)
• InChI Key: HNTDJXBSVWFWHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCNC(=O)C2=CC(=NC=C2F)Br
• Molecular Formula: C14H12BrFN2OS
• Molecular Weight: 355.23 g/mol

Description

“2-bromo-5-fluoro-N-[2-(phenylsulfanyl)ethyl]pyridine-4-carboxamide” is a complex organic compound. It contains a pyridine ring, which is a basic aromatic six-membered ring with one nitrogen atom. The pyridine ring is substituted with a bromo group at the 2nd position and a fluoro group at the 5th position. At the 4th position, it has a carboxamide group, which is further substituted with a [2-(phenylsulfanyl)ethyl] group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the bromo and fluoro groups onto the pyridine ring, the attachment of the carboxamide group, and the subsequent substitution with the [2-(phenylsulfanyl)ethyl] group. The exact methods would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the pyridine ring. The bromo and fluoro groups are likely to influence the electronic properties of the ring, while the carboxamide and [2-(phenylsulfanyl)ethyl] groups could introduce steric effects.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the bromo group could be replaced by other groups in a nucleophilic substitution reaction. The carboxamide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromo and fluoro groups could affect its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “2-bromo-5-fluoro-N-[2-(phenylsulfanyl)ethyl]pyridine-4-carboxamide” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.